Cas no 2229527-81-3 ({4,4-difluoro-1-4-(methoxymethyl)phenylcyclohexyl}methanamine)

• Product Name: {4,4-difluoro-1-4-(methoxymethyl)phenylcyclohexyl}methanamine
• CAS No: 2229527-81-3
• MF: C₁₅H₂₁F₂NO
• MW: 269.330151319504
• CID: 6042861
• PubChem ID: 165679441
• Update Time: 2025-05-05

{4,4-difluoro-1-4-(methoxymethyl)phenylcyclohexyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {4,4-difluoro-1-4-(methoxymethyl)phenylcyclohexyl}methanamine
• {4,4-difluoro-1-[4-(methoxymethyl)phenyl]cyclohexyl}methanamine
• 2229527-81-3
• EN300-1956366

• Inchi： 1S/C15H21F2NO/c1-19-10-12-2-4-13(5-3-12)14(11-18)6-8-15(16,17)9-7-14/h2-5H,6-11,18H2,1H3
• InChI Key： LFBAOVNGVBPBPN-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2C=CC(COC)=CC=2)(CN)CC1)F

Computed Properties

• Exact Mass: 269.15912062g/mol
• Monoisotopic Mass: 269.15912062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Additional information on {4,4-difluoro-1-4-(methoxymethyl)phenylcyclohexyl}methanamine

Introduction to {4,4-difluoro-1-4-(methoxymethyl)phenylcyclohexyl}methanamine (CAS No. 2229527-81-3)

The compound {4,4-difluoro-1-4-(methoxymethyl)phenylcyclohexyl}methanamine, identified by the CAS registry number 2229527-81-3, is a highly specialized chemical entity with unique structural and functional properties. This compound belongs to the class of fluorinated cyclohexane derivatives, which have garnered significant attention in recent years due to their potential applications in various fields such as pharmaceuticals, agrochemicals, and advanced materials. The {4,4-difluoro} substituents on the cyclohexane ring impart distinct electronic and steric effects, while the {methoxymethylphenyl} group introduces additional complexity to the molecular architecture.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery, particularly in enhancing pharmacokinetic properties such as bioavailability and metabolic stability. The {cyclohexane} framework of this compound provides a rigid structure that can serve as a scaffold for further functionalization. The presence of the {methanamine} group at the 1-position of the cyclohexane ring suggests potential applications in peptide synthesis or as a building block for more complex molecules.

From a synthetic perspective, the preparation of {4,4-difluoro-1-4-(methoxymethyl)phenylcyclohexyl}methanamine involves multi-step reactions that require precise control over stereochemistry and regioselectivity. The introduction of fluorine atoms at the 4-position of the cyclohexane ring is typically achieved through electrophilic fluorination or nucleophilic substitution reactions. The {methoxymethylphenyl} group is introduced via coupling reactions or Friedel-Crafts alkylation, depending on the specific synthetic pathway employed.

One of the most promising applications of this compound lies in its potential use as an intermediate in medicinal chemistry. The combination of fluorine atoms and aromatic substituents makes it an attractive candidate for exploring interactions with biological targets such as enzymes or receptors. Recent research has demonstrated that fluorinated aromatic compounds can exhibit enhanced binding affinities due to their ability to form favorable van der Waals interactions and hydrogen bonds with biomolecules.

In addition to its pharmaceutical applications, {4,4-difluoro-1-4-(methoxymethyl)phenylcyclohexyl}methanamine has shown potential in materials science. The rigid {cyclohexane} core and electron-withdrawing fluorine substituents make it suitable for use in liquid crystals or as a precursor for polymer materials with tailored mechanical and electronic properties.

From an environmental standpoint, understanding the fate and behavior of this compound in natural systems is crucial for ensuring its safe use and disposal. Recent studies have focused on evaluating its biodegradation pathways and assessing its potential impact on aquatic ecosystems. These investigations are essential for complying with regulatory requirements and promoting sustainable chemical practices.

In conclusion, {4,4-difluoro-1-4-(methoxymethyl)phenylcyclohexyl}methanamine (CAS No. 2229527-81-3) represents a versatile chemical entity with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers in drug discovery, materials science, and beyond. As advancements in synthetic methodologies and computational modeling continue to evolve, this compound is likely to play an increasingly important role in addressing complex scientific challenges.